Cas no 88763-76-2 ((R)-3-Aminopiperidine-2-one)

• Product Name: (R)-3-Aminopiperidine-2-one
• CAS No: 88763-76-2
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• MDL: MFCD08448155
• CID: 710080
• PubChem ID: 7200371
• Update Time: 2025-10-30

(R)-3-Aminopiperidine-2-one Chemical and Physical Properties

Names and Identifiers

• (R)-3-Aminopiperidin-2-one
• ( R)-3-Aminopiperidine-2-one
• (3R)-3-aminopiperidin-2-one
• 2-Piperidinone,3-amino-, (3R)-
• (+/-)-3-amino-2-piperidone
• (3R)-3-amino-2-piperidinone
• (3R)-3-azanylpiperidin-2-one
• (R)-3-Amino-2-piperidinone
• (R)-3-Aminopiperidine-2-one hydrochloride
• 3-amino-2-oxopiperidine
• 3-amino-2-piperidinone
• 3-amino-piperidin-2-one
• (3R)-3-Amino-2-piperidinone (ACI)
• 2-Piperidinone, 3-amino-, (R)- (ZCI)
• (R)-2-Oxopiperidin-3-amine
• (R)-3-Aminopiperidine-2-one
• SCHEMBL1095429
• 88763-76-2
• DTXSID30428379
• AKOS015854172
• Ornithine lactam , D-
• MFCD08448155
• (R)-3-Aminopiperidine-2-one, AldrichCPR
• CS-0200063
• D-Ornithine lactam
• YCCMTCQQDULIFE-SCSAIBSYSA-N

• MDL： MFCD08448155
• Inchi： 1S/C5H10N2O/c6-4-2-1-3-7-5(4)8/h4H,1-3,6H2,(H,7,8)/t4-/m1/s1
• InChI Key： YCCMTCQQDULIFE-SCSAIBSYSA-N
• SMILES： N[C@@H]1CCCNC1=O

Computed Properties

• Exact Mass: 114.07900
• Monoisotopic Mass: 114.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: -0.8

Experimental Properties

• Density: 1.071±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 307.5°C at 760 mmHg
• Flash Point: 139.8°C
• Solubility: Soluble (221 g/l) (25 º C),
• PSA: 55.12000
• LogP: 0.25280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-3-Aminopiperidine-2-one

Introduction to (R)-3-Aminopiperidine-2-one (CAS No. 88763-76-2)

(R)-3-Aminopiperidine-2-one, identified by its Chemical Abstracts Service number CAS No. 88763-76-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral amine derivative has garnered considerable attention due to its versatile applications in drug development, particularly as a building block for more complex molecular architectures. The compound's unique structural features, including its piperidine ring and amine functionality, make it a valuable intermediate in the synthesis of various bioactive molecules.

The stereochemistry of (R)-3-Aminopiperidine-2-one is particularly noteworthy, as the (R) configuration often imparts specific biological activities and interactions. In recent years, there has been a growing interest in enantioselective synthesis and catalysis, driven by the need for more effective and selective pharmaceutical agents. The (R)-enantiomer of this compound has been extensively studied for its potential in developing novel therapeutic entities, particularly in the treatment of neurological disorders and infectious diseases.

Recent advancements in computational chemistry and molecular modeling have further highlighted the importance of (R)-3-Aminopiperidine-2-one in drug design. These tools have enabled researchers to predict the binding affinities and metabolic stability of molecules derived from this intermediate, facilitating the rapid identification of promising candidates for clinical development. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are crucial in targeted cancer therapies.

The role of (R)-3-Aminopiperidine-2-one extends beyond its use as a mere building block. Its ability to participate in various organic transformations, such as nucleophilic additions and cyclizations, makes it a versatile tool for synthetic chemists. Additionally, the compound's amine group can be functionalized through a wide range of reactions, including reductive amination and diazotization, allowing for the creation of diverse pharmacophores.

In the realm of medicinal chemistry, the development of new antibiotics remains a critical challenge due to the rise of drug-resistant pathogens. The structural motif present in (R)-3-Aminopiperidine-2-one has been explored in the design of novel antimicrobial agents. By leveraging its scaffold, researchers have synthesized derivatives that exhibit potent activity against Gram-negative bacteria, offering a promising alternative to traditional antibiotics.

The synthesis of complex natural products often relies on sophisticated multi-step pathways that incorporate intermediates like (R)-3-Aminopiperidine-2-one. Its incorporation into these synthetic routes not only streamlines the process but also enhances yield and purity. This has been particularly evident in the synthesis of protease inhibitors, which are essential in treating viral infections such as HIV and hepatitis C.

The growing interest in green chemistry has also influenced the production methods for compounds like (R)-3-Aminopiperidine-2-one. Researchers are increasingly exploring catalytic processes that minimize waste and energy consumption. For example, asymmetric hydrogenation has been employed to achieve high enantiomeric purity with minimal environmental impact.

The pharmacokinetic properties of molecules derived from (R)-3-Aminopiperidine-2-one are another area of active investigation. By optimizing solubility, bioavailability, and metabolic stability, researchers aim to develop drugs that are both effective and well-tolerated by patients. Computational models have played a key role in predicting these properties before extensive experimental testing.

The future prospects for (R)-3-Aminopiperidine-2-one are bright, with ongoing research uncovering new applications and synthetic methodologies. As our understanding of biological systems continues to evolve, so too will our ability to harness this compound's potential for therapeutic benefit. The integration of machine learning techniques into drug discovery is likely to accelerate this process further.

In conclusion, (R)-3-Aminopiperidine-2-one (CAS No. 88763-76-2) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and stereochemical properties make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research progresses, we can expect to see even more innovative applications emerge from this versatile compound.